Energy storage mechanism, advancement, challenges, and perspectives on vivid manganese redox couples
Energy Advances Pub Date: 2023-05-10 DOI: 10.1039/D3YA00102D
Abstract
Recently, aqueous-based redox flow batteries with the manganese (Mn2+/Mn3+) redox couple have gained significant attention due to their eco-friendliness, cost-effectiveness, non-toxicity, and abundance, providing an efficient energy storage solution for sustainable grid applications. However, the construction of manganese-based redox flow batteries remains difficult due to severe intrinsic issues, including poor cyclability and limited capacity. During the past few decades, several scientific attempts have been made to alleviate the issues fundamentally enabling a pathway for high performance redox flow batteries. Herein, various developments of manganese-based redox flow batteries are methodically understood and reviewed. Moreover, the charge storage chemical reaction mechanism of manganese redox couples under various conditions is conferred providing an excellent opportunity to design scalable, affordable and environmentally benevolent manganese-based redox flow batteries for futuristic grid applications. The remaining challenges are tabulated and the authors’ perspectives are highlighted for the highly promising manganese redox couple.
Recommended Literature
- [1] Double transition metal MXenes with wide band gaps and novel magnetic properties†‡
- [2] Extended X-ray absorption fine structure (EXAFS) characterisation of dilute palladium homogeneous catalysts†
- [3] Tetrabenzoporphyrins: synthetic developments and applications
- [4] Light- and heat-triggered polyurethane based on dihydroxyl anthracene derivatives for self-healing applications†
- [5] Front cover
- [6] Simple and rapid preparation of orange-yellow fluorescent gold nanoclusters using dl-homocysteine as a reducing/stabilizing reagent and their application in cancer cell imaging†
- [7] Hydroxyapatite doped CeO2 nanoparticles: impact on biocompatibility and dye adsorption properties†
- [8] Theoretical equilibrium shape of hydroxyapatite, revised†
- [9] A colorimetric and fluorescent chemosensor for copper ions in aqueous media and its application in living cells†
- [10] Chimeric GNA/DNA metal-mediated base pairs†
Journal Name：Energy Advances
Research Products
-
Nitric acid,phenylmethyl ester
CAS no.: 15285-42-4
-
CAS no.: 151055-86-6
